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Compound of Interest

Compound Name: Maltose monohydrate

Cat. No.: B7812399

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Maltose monohydrate, including detailed operational and disposal plans.

Personal Protective Equipment (PPE)

When handling Maltose monohydrate, the following personal protective equipment is
recommended to minimize exposure and ensure safety.

Eye and Face Protection:

o Wear safety glasses with side shields or goggles that are compliant with government
standards such as NIOSH (US) or EN 166 (EU).[1][2][3]

Skin Protection:

o Gloves: Chemical-resistant gloves should be worn.[4][5] Nitrile rubber gloves are a suitable
option.[6] Always inspect gloves for integrity before use and use proper removal techniques
to avoid skin contact.[1][5] Dispose of contaminated gloves according to applicable laws and
good laboratory practices.[1]

» Clothing: A lab coat or other protective clothing should be worn to prevent skin exposure.[4]

[5]

Respiratory Protection:
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» Under normal conditions with adequate ventilation, respiratory protection is not typically
required.[1]

e If dust formation is likely, a NIOSH-approved respirator with a dust cartridge (such as a type
N95 or P1 filter) should be used.[1][6][7][8]

Operational Plans

Handling:

Handle Maltose monohydrate in a well-ventilated area.[7][9] Local exhaust ventilation
should be used to control airborne dust.[2][10]

Avoid generating dust.[1][2][5][10]

Avoid contact with skin, eyes, and clothing.[7][10]

Practice good industrial hygiene: do not eat, drink, or smoke in handling areas.[5][9][10]
Wash hands thoroughly after handling the material.[5][7]

Storage:
e Store in a cool, dry, and well-ventilated place.[5][7][9]

o Keep containers tightly sealed to prevent contamination and moisture absorption.[1][4][5][9]
[10]

Quantitative Safety Data

Occupational exposure limits for Maltose monohydrate have not been established by major
regulatory bodies.[2][3][7][8] The following table summarizes the available information.
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Parameter Value Source
OSHA PEL Not Available [7]
ACGIH TLV Not Available [7]
NIOSH REL Not Available N/A
Glove Breakthrough Time Not Available N/A

Disposal Plans

Waste Disposal:

o Dispose of Maltose monohydrate and any contaminated materials in accordance with all
applicable local, regional, and national laws and regulations.[4][7][11]

o For small quantities, disposal in a sanitary sewer or regular trash may be permissible, but
always check local regulations first.[7]

o For larger quantities, it is recommended to contact a licensed professional waste disposal
service.[10]

¢ Do not dispose of the product or its container with household garbage.[10] Contaminated
packaging should be handled in the same manner as the product itself.[11]

Experimental Protocols

Chemical Spill Cleanup: In the event of a spill, follow these steps to ensure safety and proper
cleanup:

« Isolate the Area: Deny entry to unnecessary and unprotected personnel.[7]
» Ventilate: Ensure the area is well-ventilated.

o Personal Protective Equipment: Wear appropriate PPE as outlined above, including
respiratory protection if dust is present.
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» Containment: Prevent the spilled material from entering drains, sewers, or waterways.[1][8]
[10]

e Cleanup:

o For solid spills, carefully sweep or vacuum up the material to avoid creating dust.[1][5][7]
[10]

o Place the collected material into a suitable, sealed container for disposal.[1][5][7]
o Decontamination: Wash the spill area thoroughly after the material has been collected.[7]

o Disposal: Dispose of the contained waste as described in the Disposal Plans section.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Maltose monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=15845318&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-8951-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU1MTh8YXBwbGljYXRpb24vcGRmfGFHWXdMMmc1TkM4NU1UYzROREUzTVRZNE5ERTBMMU5FUWw4NE9UVXhYMDFVWDBWT0xuQmtaZ3w3MWQxODJmNDczNjkwMzMxNDQzZTk0MmZjODhlNjkwZDBlMmVjNGM4NzI1OTRmZTRhODM5YzFkMDA2NDY0Y2I5
https://resources.finalsite.net/images/v1722357664/mccsdnet/vpm5cbla5sybaqhjlzsd/msdssheets_maltose_439_00.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1497
https://www.southernbiological.com/content/MSDS/mc34.8_maltose_SDS_2024.pdf
https://www.fishersci.com/store/msds?partNumber=S25417&productDescription=MALTOSE+100G&vendorId=VN00115888&countryCode=US&language=en
https://www.itwreagents.com/download_file/sds/A3891/gb/sds_A3891_en.pdf
https://www.benchchem.com/product/b7812399#personal-protective-equipment-for-handling-maltose-monohydrate
https://www.benchchem.com/product/b7812399#personal-protective-equipment-for-handling-maltose-monohydrate
https://www.benchchem.com/product/b7812399#personal-protective-equipment-for-handling-maltose-monohydrate
https://www.benchchem.com/product/b7812399#personal-protective-equipment-for-handling-maltose-monohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7812399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7812399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

